Cas no 1894554-98-3 (2-(aminooxy)methyl-6-chlorophenol)

• Product Name: 2-(aminooxy)methyl-6-chlorophenol
• CAS No: 1894554-98-3
• MF: C₇H₈ClNO₂
• MW: 173.596920967102
• MDL: MFCD33418783
• CID: 5565530
• PubChem ID: 117277054
• Update Time: 2025-07-24

2-(aminooxy)methyl-6-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 1894554-98-3
• EN300-1991711
• 2-[(aminooxy)methyl]-6-chlorophenol
• 2-(aminooxy)methyl-6-chlorophenol

• MDL： MFCD33418783
• Inchi： 1S/C7H8ClNO2/c8-6-3-1-2-5(4-11-9)7(6)10/h1-3,10H,4,9H2
• InChI Key： HIRABKOPGBEUKY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)CON

Computed Properties

• Exact Mass: 173.0243562g/mol
• Monoisotopic Mass: 173.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(aminooxy)methyl-6-chlorophenol

Recent Advances in the Study of 2-(Aminooxy)methyl-6-chlorophenol (CAS: 1894554-98-3) and Its Applications in Chemical Biology and Medicine

The compound 2-(aminooxy)methyl-6-chlorophenol (CAS: 1894554-98-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-(aminooxy)methyl-6-chlorophenol as a versatile building block in the synthesis of bioactive molecules. Its aminooxy functional group enables efficient conjugation with carbonyl-containing compounds, making it a valuable tool for the development of targeted drug delivery systems and bioconjugation strategies. Researchers have successfully utilized this compound in the design of novel prodrugs and antibody-drug conjugates (ADCs), demonstrating its potential in precision medicine.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists investigated the antimicrobial properties of 2-(aminooxy)methyl-6-chlorophenol derivatives. The results indicated potent activity against multidrug-resistant bacterial strains, with minimal cytotoxicity to mammalian cells. This finding opens new avenues for the development of next-generation antibiotics to combat the growing threat of antimicrobial resistance.

Another significant application of 2-(aminooxy)methyl-6-chlorophenol has been in the field of chemical proteomics. Researchers have developed innovative probes based on this scaffold for the selective labeling and identification of protein targets in complex biological systems. These tools have proven particularly valuable in target deconvolution studies for phenotypic screening hits, accelerating the drug discovery process.

From a pharmacokinetic perspective, recent investigations have focused on optimizing the physicochemical properties of 2-(aminooxy)methyl-6-chlorophenol derivatives to improve their drug-like characteristics. Structure-activity relationship (SAR) studies have identified key modifications that enhance metabolic stability while maintaining biological activity, addressing previous challenges with rapid clearance observed in early analogs.

Looking forward, the unique chemical properties of 2-(aminooxy)methyl-6-chlorophenol continue to inspire innovative applications across multiple therapeutic areas. Ongoing research is exploring its potential in targeted cancer therapies, neurodegenerative disease interventions, and as a scaffold for the development of novel enzyme inhibitors. The compound's versatility and demonstrated biological activity position it as a promising candidate for future drug development efforts.

In conclusion, the growing body of research on 2-(aminooxy)methyl-6-chlorophenol (CAS: 1894554-98-3) underscores its importance as a valuable chemical tool and therapeutic lead in modern drug discovery. As synthetic methodologies continue to advance and our understanding of its biological interactions deepens, this compound is likely to play an increasingly significant role in addressing unmet medical needs across various disease areas.